Cas no 1314355-19-5 (1-(6-Aminopyrimidin-4-yl)piperidin-4-ol)

• Product Name: 1-(6-Aminopyrimidin-4-yl)piperidin-4-ol
• CAS No: 1314355-19-5
• MF: C₉H₁₄N₄O
• MW: 194.233661174774
• CID: 4772302
• Update Time: 2025-06-09

1-(6-Aminopyrimidin-4-yl)piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 1-(6-aminopyrimidin-4-yl)piperidin-4-ol
• 1-(6-Aminopyrimidin-4-yl)piperidin-4-ol

• Inchi： 1S/C9H14N4O/c10-8-5-9(12-6-11-8)13-3-1-7(14)2-4-13/h5-7,14H,1-4H2,(H2,10,11,12)
• InChI Key： HLHSTXCLIDWARD-UHFFFAOYSA-N
• SMILES： OC1CCN(C2C=C(N)N=CN=2)CC1

Computed Properties

• Exact Mass: 194.11676108 g/mol
• Monoisotopic Mass: 194.11676108 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 75.3
• Molecular Weight: 194.23

Additional information on 1-(6-Aminopyrimidin-4-yl)piperidin-4-ol

Recent Advances in the Study of 1-(6-Aminopyrimidin-4-yl)piperidin-4-ol (CAS: 1314355-19-5) in Chemical Biology and Pharmaceutical Research

1-(6-Aminopyrimidin-4-yl)piperidin-4-ol (CAS: 1314355-19-5) is a promising small molecule that has garnered significant attention in the fields of chemical biology and pharmaceutical research. This compound, characterized by its aminopyrimidine and piperidin-4-ol moieties, has demonstrated potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. Recent studies have explored its applications in kinase inhibition, targeted drug delivery, and as a scaffold for the synthesis of more complex bioactive molecules.

One of the most notable findings in recent literature is the role of 1-(6-Aminopyrimidin-4-yl)piperidin-4-ol in the modulation of protein kinases, particularly those involved in cancer signaling pathways. Researchers have identified its ability to selectively inhibit specific kinase isoforms, which could lead to the development of targeted therapies with reduced off-target effects. The compound's structural features, including the hydrogen bond donor and acceptor sites, contribute to its high binding affinity and specificity.

In addition to its kinase inhibitory properties, 1-(6-Aminopyrimidin-4-yl)piperidin-4-ol has been investigated for its potential in drug delivery systems. Its solubility and stability profiles make it an attractive candidate for formulation into nanoparticles or liposomes, enhancing the bioavailability of poorly soluble drugs. Recent studies have also explored its use as a linker in antibody-drug conjugates (ADCs), where it serves to connect cytotoxic payloads to monoclonal antibodies, thereby improving the precision of drug delivery to tumor cells.

Another area of interest is the compound's utility as a building block in medicinal chemistry. Researchers have synthesized a series of derivatives by modifying the piperidin-4-ol or aminopyrimidine groups, leading to the discovery of compounds with enhanced pharmacological properties. For instance, some derivatives have shown improved metabolic stability and reduced toxicity, making them suitable candidates for further preclinical development.

The synthesis and characterization of 1-(6-Aminopyrimidin-4-yl)piperidin-4-ol have also been refined in recent studies. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to ensure the purity and structural integrity of the compound. These methodological improvements have facilitated its use in high-throughput screening assays and structure-activity relationship (SAR) studies.

Despite these advancements, challenges remain in the clinical translation of 1-(6-Aminopyrimidin-4-yl)piperidin-4-ol-based therapeutics. Issues such as pharmacokinetic variability, potential drug-drug interactions, and scalability of synthesis need to be addressed in future research. However, the compound's versatility and promising preclinical data underscore its potential as a cornerstone in the development of next-generation pharmaceuticals.

In conclusion, 1-(6-Aminopyrimidin-4-yl)piperidin-4-ol (CAS: 1314355-19-5) represents a multifaceted tool in chemical biology and drug discovery. Its applications span from kinase inhibition to drug delivery, and its structural flexibility offers ample opportunities for derivative synthesis. Continued research into its mechanisms of action and optimization of its pharmacological properties will be crucial for realizing its full therapeutic potential.